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Compound of Interest

Compound Name: Lilial

Cat. No.: B1675391

Introduction

Lilial, chemically known as p-tert-Butyl-alpha-methylhydrocinnamic aldehyde or Butylphenyl
methylpropional (CAS No. 80-54-6), is a synthetic aromatic aldehyde.[1][2] While
predominantly recognized for its potent lily-of-the-valley fragrance in the cosmetics and
perfume industries, Lilial also serves as a critical intermediate in the synthesis of specific
agrochemicals.[1][3] This application note details the use of Lilial in the production of the
morpholine fungicide Fenpropimorph and the piperidine fungicide Fenpropidin. Both are
systemic fungicides used to control a range of fungal diseases in crops, particularly cereals.[4]

The utility of Lilial in this context stems from its core chemical structure, which provides the
necessary backbone for the synthesis of these fungicidal molecules. The process involves the
conversion of Lilial's aldehyde group into a suitable functional group for subsequent reaction
with the respective heterocyclic amines (2,6-dimethylmorpholine for Fenpropimorph and
piperidine for Fenpropidin).

Mechanism of Action of Derived Agrochemicals

Both Fenpropimorph and Fenpropidin function as sterol biosynthesis inhibitors (SBIs). They
disrupt the fungal cell membrane by inhibiting key enzymes in the ergosterol biosynthesis
pathway. Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol
in mammalian cells, and is crucial for maintaining membrane fluidity, integrity, and the function
of membrane-bound enzymes.
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Fenpropimorph, in particular, has been shown to inhibit two enzymes in the pathway: sterol
Al4-reductase and sterol A8 — A7-isomerase. This dual-site action leads to a depletion of
ergosterol and an accumulation of toxic sterol intermediates, ultimately arresting fungal growth.
Fenpropidin also acts by inhibiting sterol biosynthesis, proving particularly effective against
powdery mildew fungi.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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